tert-Butyl [4-(2-fluorobenzyl)piperidin-4-yl]methylcarbamate

• IUPAC Name: tert-butyl N-[[4-[(2-fluorophenyl)methyl]piperidin-4-yl]methyl]carbamate
• InChI: InChI=1S/C18H27FN2O2/c1-17(2,3)23-16(22)21-13-18(8-10-20-11-9-18)12-14-6-4-5-7-15(14)19/h4-7,20H,8-13H2,1-3H3,(H,21,22)
• InChI Key: ULDDNWFBCDZNFB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1(CCNCC1)CC2=CC=CC=C2F
• Molecular Formula: C18H27FN2O2
• Molecular Weight: 322.4 g/mol

Description

Tert-Butyl [4-(2-fluorobenzyl)piperidin-4-yl]methylcarbamate is a chemical compound with the formula C18H27FN2O2. It is used for research and development. The CAS number of this compound is 1713164-12-5.

Molecular Structure Analysis

The molecular weight of this compound is 322.42. The exact molecular structure could not be found in the available resources.

Scientific Research Applications

Synthesis and Characterization
The compound tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate was synthesized through a condensation reaction, characterized by spectroscopic methods, and its structure was confirmed by X-ray diffraction. This research showcases the compound's synthesis route and its potential as a precursor for further chemical studies. The compound exhibited moderate anthelmintic activity, indicating its relevance in the development of new anthelmintic agents (Sanjeevarayappa, Iyengar, Kumar, & Suchetan, 2015).

Cytotoxicity and Antitumor Activity
Novel asymmetric 3,5-bis(arylidene)piperidin-4-one derivatives, related structurally to the tert-butyl [4-(2-fluorobenzyl)piperidin-4-yl]methylcarbamate, were synthesized and evaluated for their cytotoxicity. These compounds exhibited good antitumor activity, highlighting the therapeutic potential of similar compounds in cancer treatment (Yao, Li, Wang, Hou, Meng, & Yan, 2018).

Polyamide Synthesis
The research on the synthesis of ortho-linked polyamides based on bis(ether-carboxylic acid) or bis(ether amine) derived from 4-tert-butylcatechol, a similar structural motif, reveals the utility of such compounds in creating materials with high thermal stability and solubility. This work contributes to the development of new polymeric materials with potential applications in various industries (Hsiao, Yang, & Chen, 2000).

Intermediate for Biologically Active Compounds
A study on the synthesis of tert-butyl 5-amino-4-((2-(dimethylamino)ethyl)(methyl)amino)-2-methoxyphenyl)carbamate, an intermediate in the synthesis of biologically active compounds such as omisertinib (AZD9291), illustrates the importance of such intermediates in pharmaceutical research. The optimized synthetic method offers a high yield, demonstrating the compound's significance in drug development (Zhao, Guo, Lan, & Xu, 2017).

Safety and Hazards

In case of inhalation, skin or eye contact, or if swallowed, medical attention should be sought. It is recommended to remove the person to fresh air, rinse skin with water, and remove any contaminated clothing. The compound should be kept away from heat, sparks, open flames, and hot surfaces.